Cas no 2649058-23-9 (2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 2649058-23-9
• MF: C₁₃H₁₁ClN₂O₂S
• MW: 294.756640672684
• CID: 5465353
• Update Time: 2025-05-28

2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• Z2737381170

• Inchi： 1S/C13H11ClN2O2S/c14-7-13(17)16-11(9-3-5-19-8-9)6-10(15-16)12-2-1-4-18-12/h1-5,8,11H,6-7H2
• InChI Key： YBJNYXJEAUITTJ-UHFFFAOYSA-N
• SMILES： ClCC(N1C(C2=CSC=C2)CC(C2=CC=CO2)=N1)=O

Computed Properties

• Exact Mass: 294.0229765 g/mol
• Monoisotopic Mass: 294.0229765 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 294.76
• XLogP3: 2.4
• Topological Polar Surface Area: 74

Additional information on 2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

Comprehensive Analysis of 2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 2649058-23-9)

In the realm of organic chemistry and pharmaceutical research, the compound 2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 2649058-23-9) has garnered significant attention due to its unique structural features and potential applications. This heterocyclic molecule combines furan and thiophene moieties, which are pivotal in drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, physicochemical properties, and biological activities, aligning with the growing demand for novel bioactive compounds in the pharmaceutical industry.

The molecular structure of 2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one features a pyrazoline core, a five-membered ring known for its versatility in medicinal chemistry. The presence of chloro and carbonyl functional groups enhances its reactivity, making it a valuable intermediate for further derivatization. Recent studies highlight its potential as a scaffold for designing enzyme inhibitors or antimicrobial agents, addressing global challenges like antibiotic resistance—a hot topic in 2024.

From a synthetic perspective, the preparation of CAS No. 2649058-23-9 involves multi-step reactions, including cyclocondensation and halogenation. Optimizing these processes is critical for yield improvement and sustainability, a focus area for green chemistry enthusiasts. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to characterize this compound, ensuring purity and consistency—key concerns for industrial-scale production.

Beyond pharmaceuticals, 2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one may find applications in agrochemicals or functional materials. Its thiophene component, for instance, is often leveraged in organic electronics due to its electron-rich properties. This dual utility underscores its relevance in interdisciplinary research, bridging gaps between life sciences and materials engineering.

In conclusion, CAS No. 2649058-23-9 represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity align with trending searches on "heterocyclic drug design" and "sustainable synthesis," making it a subject of enduring interest. As research progresses, this compound could unlock new possibilities in therapeutics and beyond, cementing its place in the scientific lexicon.